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Introduction
AL002 is a humanized monoclonal antibody designed to act as an agonist for the Triggering

Receptor Expressed on Myeloid Cells 2 (TREM2), a key receptor expressed on the surface of

microglia.[1][2] Activation of TREM2 signaling is being investigated as a therapeutic strategy to

enhance the neuroprotective functions of microglia in the context of neurodegenerative

diseases such as Alzheimer's disease.[1][3][4] These application notes provide detailed

protocols for the utilization of AL002 in primary microglial cell cultures to study its effects on

microglial function.

AL002 works by binding to TREM2 and activating the downstream signaling pathway involving

DAP12. This activation leads to the phosphorylation of the immunoreceptor tyrosine-based

activation motifs (ITAMs) in DAP12, which in turn recruits and activates spleen tyrosine kinase

(Syk). The subsequent signaling cascade, including the activation of PI3K, promotes microglial

survival, proliferation, and phagocytic capacity.[1][3] Preclinical studies using AL002c, a variant

of AL002, have demonstrated enhanced survival of primary myeloid cells.[1]
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Data Presentation
Table 1: In Vitro Efficacy of AL002

Cell Type Assay Parameter Value Reference

Primary

hTREM2+

Macrophages

Viability Assay EC50
0.36–0.47 nM

(~60 ng/mL)
[5]

Table 2: In Vivo Effects of AL002 and its Variants on Microglia and Related Biomarkers
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Model Treatment Effect
Magnitude of
Change

Reference

5XFAD mice with

hTREM2

AL002c

(preclinical

variant)

Microglial

Proliferation

Induction of

proliferation in

both CV- and

R47H-transgenic

mice

[5]

5XFAD mice with

hTREM2

AL002c

(preclinical

variant)

Filamentous

Plaques
Reduced [5]

5XFAD mice with

hTREM2

AL002c

(preclinical

variant)

Neurite

Dystrophy
Reduced [5]

5XFAD mice with

hTREM2

AL002c

(preclinical

variant)

Microglial

Inflammatory

Response

Tempered [5]

Healthy

Volunteers
AL002

Cerebrospinal

Fluid (CSF)

sTREM2

Dose-dependent

decrease
[6]

Healthy

Volunteers
AL002 CSF sCSF-1R

Dose-dependent

increase
[5]

Healthy

Volunteers
AL002 CSF SPP1

Dose-dependent

increase
[6]

Healthy

Volunteers
AL002 CSF IL1RN

Dose-dependent

increase
[6]

Experimental Protocols
Protocol 1: Isolation and Culture of Primary Microglia
from Neonatal Mouse Pups
This protocol is adapted from established methods for primary microglia isolation.
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Materials:

Newborn mouse pups (P0-P3)

Dissection medium (e.g., HBSS)

70% Ethanol

Trypsin (0.25%)

DNase I

Fetal Bovine Serum (FBS)

Culture medium: DMEM/F12 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and

20 ng/mL GM-CSF

T-75 culture flasks

Cell scrapers

Centrifuge

Incubator (37°C, 5% CO2)

Procedure:

Euthanize neonatal pups according to approved institutional animal care and use committee

(IACUC) protocols.

Sterilize the heads with 70% ethanol.

Isolate the brains and remove the meninges in cold dissection medium.

Mince the brain tissue and incubate with trypsin and DNase I to dissociate the tissue into a

single-cell suspension.

Inactivate trypsin with FBS-containing medium and centrifuge the cell suspension.
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Resuspend the cell pellet in culture medium and plate into T-75 flasks.

Incubate the mixed glial cultures for 10-14 days, with media changes every 3-4 days. This

allows for the formation of a confluent astrocyte layer with microglia growing on top.

To isolate microglia, shake the flasks on an orbital shaker to detach the microglia from the

astrocyte layer.

Collect the supernatant containing the microglia, centrifuge, and resuspend in fresh culture

medium.

Plate the purified microglia onto desired culture plates for subsequent experiments.

Protocol 2: Treatment of Primary Microglia with AL002
Materials:

Purified primary microglia (from Protocol 1)

AL002 antibody

Control IgG antibody

Culture medium (as in Protocol 1)

Procedure:

Plate purified primary microglia at the desired density in appropriate culture plates (e.g., 96-

well plates for viability assays, 24-well plates for phagocytosis assays).

Allow the cells to adhere and recover for 24 hours in the incubator.

Prepare working solutions of AL002 and a control IgG antibody in culture medium. Based on

the reported EC50 of 0.36–0.47 nM for AL002 in primary human macrophages, a

concentration range of 0.1 nM to 10 nM is recommended for initial dose-response

experiments.[5]
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Remove the existing medium from the microglial cultures and replace it with the medium

containing the different concentrations of AL002 or control IgG.

The duration of treatment will depend on the specific assay being performed:

Phagocytosis Assay: A treatment duration of 24-72 hours is recommended.

Cytokine/Chemokine Profiling: A shorter treatment duration of 6-24 hours may be optimal

to capture early changes in cytokine secretion.

Cell Viability/Proliferation Assay: A longer treatment duration of 48-96 hours may be

necessary to observe significant effects.[7]

Following the treatment period, proceed with the desired functional assays.

Protocol 3: Phagocytosis Assay
Materials:

AL002-treated primary microglia (from Protocol 2)

Fluorescently labeled substrates (e.g., pHrodo™ Red Zymosan Bioparticles™, fluorescently

labeled amyloid-beta oligomers or fibrils)

Fluorescence microscope or plate reader

Procedure:

Following treatment with AL002, add the fluorescently labeled substrate to the microglial

cultures.

Incubate for a period of 1-4 hours to allow for phagocytosis to occur.

Wash the cells with PBS to remove any non-phagocytosed substrate.

Analyze the uptake of the fluorescent substrate using a fluorescence microscope for imaging

or a fluorescence plate reader for quantitative analysis.

Quantify the phagocytic activity by measuring the fluorescence intensity per cell or per well.
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Protocol 4: Cytokine and Chemokine Profiling
Materials:

Supernatants from AL002-treated primary microglia (from Protocol 2)

Multiplex immunoassay kit (e.g., Luminex-based assay) or individual ELISA kits for specific

cytokines (e.g., TNF-α, IL-1β, IL-6, IL-10)

Procedure:

After the desired treatment duration with AL002, collect the culture supernatants.

Centrifuge the supernatants to remove any cellular debris.

Perform the cytokine/chemokine analysis using a multiplex immunoassay or individual

ELISAs according to the manufacturer's instructions.

Measure the concentrations of various pro- and anti-inflammatory cytokines and chemokines

to assess the effect of AL002 on the microglial inflammatory profile.
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Caption: AL002 signaling pathway in microglia.
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Caption: Experimental workflow for AL002 treatment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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